Cas no 1189779-22-3 (3-Acetoxy-4-bromobutanoic acid)

• Product Name: 3-Acetoxy-4-bromobutanoic acid
• CAS No: 1189779-22-3
• MF: C₆H₉BrO₄
• MW: 225.037261724472
• CID: 1084553
• PubChem ID: 18509199
• Update Time: 2025-04-20

3-Acetoxy-4-bromobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetoxy-4-bromobutanoic acid
• SCHEMBL4923280
• 3-(ACETYLOXY)-4-BROMOBUTANOIC ACID
• 1189779-22-3
• (R)-3-Acetoxy-4-bromobutanoic acid
• 949899-86-9
• (S)-3-ACETOXY-4-BROMOBUTANOIC ACID
• (3R)-3-(ACETYLOXY)-4-BROMOBUTANOIC ACID
• (3S)-3-(ACETYLOXY)-4-BROMOBUTANOIC ACID

• Inchi： 1S/C6H9BrO4/c1-4(8)11-5(3-7)2-6(9)10/h5H,2-3H2,1H3,(H,9,10)
• InChI Key： RYWNWBFHMUEPNO-UHFFFAOYSA-N
• SMILES： BrCC(CC(=O)O)OC(C)=O

Computed Properties

• Exact Mass: 223.96842g/mol
• Monoisotopic Mass: 223.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų